Cas no 946252-62-6 (N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 946252-62-6
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 5503838
• Update Time: 2025-07-14

N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N'-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C20H24N4O3S/c1-27-15-9-7-14(8-10-15)24-18(16-11-28-12-17(16)23-24)22-20(26)19(25)21-13-5-3-2-4-6-13/h7-10,13H,2-6,11-12H2,1H3,(H,21,25)(H,22,26)
• InChI Key： QGQAMLSYIWEWJJ-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)=O

Additional information on N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide (CAS No. 946252-62-6): A Comprehensive Overview

N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide (CAS No. 946252-62-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide is characterized by a thienopyrazole core fused with a cyclohexyl and a methoxyphenyl group. The thienopyrazole scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the cyclohexyl and methoxyphenyl substituents imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.

The synthesis of N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide typically involves multi-step reactions. One common approach is to start with the formation of the thienopyrazole core through a cyclization reaction involving appropriate precursors. Subsequent functionalization steps are then employed to introduce the cyclohexyl and methoxyphenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in preclinical and clinical studies.

Biological studies have revealed that N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide exhibits a range of pharmacological activities. Notably, it has been shown to possess potent anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be a promising candidate for the treatment of inflammatory diseases.

Furthermore, recent research has explored the potential of N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in cancer cells. These results highlight its potential as a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anticancer properties, N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that it can protect neurons from oxidative stress and neurotoxicity induced by various insults. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

The safety profile of N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide has been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully characterize its safety profile in humans. Ongoing clinical trials are aimed at evaluating its efficacy and safety in various disease conditions.

In conclusion, N'-cyclohexyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)ethanediamide (CAS No. 946252-62-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs.